ARN-3236

• CAS No.: 1613710-01-2
• Product Name: ARN-3236
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.409
• IUPAC Name: 3-(2,4-dimethoxyphenyl)-4-thiophen-3-yl-1H-pyrrolo[2,3-b]pyridine
• Standard InChI: InChI=1S/C19H16N2O2S/c1-22-13-3-4-15(17(9-13)23-2)16-10-21-19-18(16)14(5-7-20-19)12-6-8-24-11-12/h3-11H,1-2H3,(H,20,21)
• Standard InChIKey: WEHOIIGXTMKVRG-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=CNC3=NC=CC(=C23)C4=CSC=C4)OC
• Appearance: Solid powder
• Description: ARN-3236 is potent, orally active and selective SIK2 inhibitor. ARN-3236 inhibited the growth of 10 ovarian cancer cell lines at an IC50 of 0.8 to 2.6 μmol/L. ARN-3236 enhanced sensitivity to paclitaxel in 8 of 10 cell lines, as well as in SKOv3ip (P = 0.028) and OVCAR8 xenografts. ARN-3236 uncoupled the centrosome from the nucleus in interphase, blocked centrosome separation in mitosis, caused prometaphase arrest, and induced apoptotic cell death and tetraploidy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ARN-3236; ARN 3236; ARN3236
• Reference: 1: Zhou J, Alfraidi A, Zhang S, Santiago-O'Farrill JM, Yerramreddy Reddy VK,; 2: Bon H, Wadhwa K, Schreiner A, Osborne M, Carroll T, Ramos-Montoya A,; 3: Lombardi MS, Gilliéron C, Dietrich D, Gabay C. SIK inhibition in human myeloid
• PubChem Compound: 74766530
• Last Modified: Nov 17 2021